Cas no 2228770-54-3 (2,2-difluoro-3-(thiophen-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine
• CAS No: 2228770-54-3
• MF: C₇H₉F₂NS
• MW: 177.214867353439
• CID: 5866046
• PubChem ID: 165643156
• Update Time: 2025-08-05

2,2-difluoro-3-(thiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine
• EN300-1928515
• 2228770-54-3

• Inchi： 1S/C7H9F2NS/c8-7(9,5-10)4-6-2-1-3-11-6/h1-3H,4-5,10H2
• InChI Key： IPVVLSKVGCEVRR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(CN)(F)F

Computed Properties

• Exact Mass: 177.04237679g/mol
• Monoisotopic Mass: 177.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine

2,2-Difluoro-3-(Thiophen-2-Yl)Propan-1-Amine: A Comprehensive Overview

2,2-Difluoro-3-(thiophen-2-yl)propan-1-amine (CAS No. 2228770-54-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive structure, which includes a fluorinated propane backbone and a thiophene substituent. The presence of fluorine atoms at the 2-position of the propane chain introduces unique electronic properties, while the thiophene group adds aromaticity and potential for further functionalization. This combination makes 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine a promising candidate for various applications in drug discovery, material synthesis, and chemical catalysis.

The synthesis of 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the thiophene-propane linkage. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

One of the most notable properties of 2,2-difluoro-3-(thiophen-2-yl)propan-1-amine is its ability to act as a versatile building block in organic synthesis. The fluorine atoms at the 2-position contribute to its lipophilicity, making it an attractive component for designing bioactive molecules. Additionally, the thiophene ring can undergo various post-synthetic modifications, such as electrophilic substitution or cross-coupling reactions, to tailor its properties for specific applications.

Recent studies have explored the potential of 2,2-difluoro-3-(thiophen-2-yl)propan-1-amines in drug discovery. For example, researchers have investigated its role as a lead compound in developing inhibitors for certain enzymes associated with neurodegenerative diseases. The compound's unique structure allows it to interact with target proteins in ways that traditional small molecules cannot achieve. Furthermore, its fluorinated backbone enhances its stability in biological systems, making it a promising candidate for pharmacological applications.

In materials science, 2,2-difluoro-3-(thiophen-2-ylium)propaneamines have been studied for their potential use in organic electronics. The thiophene group contributes to π-conjugation, which is essential for charge transport in materials like organic semiconductors and conductive polymers. By incorporating this compound into polymer frameworks, scientists aim to develop materials with enhanced electrical properties suitable for flexible electronics and optoelectronic devices.

The latest research on CAS No. 2228770543 has also focused on its catalytic applications. The amine group in the molecule can act as a nucleophile or base in various catalytic cycles, making it valuable in asymmetric synthesis and organocatalysis. For instance, researchers have utilized this compound as an organocatalyst for enamine-mediated reactions, demonstrating high enantioselectivity and efficiency.

In conclusion, cas no 6699868454 (commonly referred to as cas no 6699868454) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules while offering opportunities for innovative catalytic processes. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.